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Compound of Interest

Compound Name: 2-Bromo-6-fluoropyridine

Cat. No.: B174918

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides immediate, essential safety and
logistical information for the use of 2-Bromo-6-fluoropyridine, including operational and
disposal plans.

Chemical Identifier and Physical Properties

Property Value Reference
CAS Number 144100-07-2 [1][2]
Molecular Formula C5H3BrFN [1112]
Molecular Weight 175.99 g/mol [2][3]

Form Liquid [2]

Flash Point 88 °C (190.4 °F) [2]

Hazard ldentification and Classification

2-Bromo-6-fluoropyridine is classified as a hazardous chemical.[1] It is crucial to be aware of
its potential health effects.
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Hazard Class

Category

Hazard Statement

Acute Toxicity, Oral

Category 3

Toxic if swallowed.[3][4][5]

Acute Toxicity, Dermal

Category 2/ 3

Fatal or toxic in contact with
skin.[3][4][5]

Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[1][4][5]
) ) o Causes skin irritation.[1][3][4]
Skin Corrosion/Irritation Category 2 5]
Serious Eye Damage/Eye Causes serious eye irritation.
I Category 2
Irritation [L](3]41(5]
Specific target organ toxicity May cause respiratory
) Category 3 o
(single exposure) irritation.[1][4][5]
Flammable liquids Category 4 Combustible liquid.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Bromo-6-fluoropyridine to minimize

exposure and ensure personal safety.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting EN166 or OSHA 29
CFR 1910.133 standards.[1] A
face shield should be worn
when there is a risk of

splashing.

Protects against splashes and
vapors that can cause serious

eye irritation.

Skin Protection

Chemically impermeable
gloves (e.g., nitrile rubber) and
appropriate protective clothing

to prevent skin exposure.[1][4]

Prevents skin contact, which
can be toxic and cause

irritation.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1] If ventilation is inadequate,
a NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
filter for organic gases and

vapors is recommended.[6]

Protects against inhalation of

harmful vapors.

Operational and Disposal Workflow

The following diagram outlines the procedural steps for safely handling 2-Bromo-6-

fluoropyridine from receipt to disposal.
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Operational and Disposal Workflow for 2-Bromo-6-fluoropyridine

Preparation

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don Personal Protective Equipment (PPE)

Obtain 2-Bromo-6-fluoropyridine from storage

Perform experimental work in fume hood

Keep container tightly closed when not in use

Post-Experiment

Decontaminate work area

;

Remove and properly store or dispose of PPE

Collect waste in a labeled, sealed container

Dispose of waste through an approved hazardous waste disposal plant

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2-Bromo-6-fluoropyridine.
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Experimental Protocol: General Guidance for a
Cross-Coupling Reaction

The following provides a generalized, procedural methodology for using 2-Bromo-6-
fluoropyridine in a typical laboratory cross-coupling reaction. Note: This is a template and
must be adapted to the specific reaction conditions and scale.

1. Preparation and Setup:

1.1 Review the Safety Data Sheet (SDS) for 2-Bromo-6-fluoropyridine and all other
reagents.

e 1.2 Ensure a chemical fume hood is operational and the work area is clean and free of
clutter.

e 1.3 Assemble all necessary glassware and ensure it is dry.
e 1.4 Don all required Personal Protective Equipment (PPE) as outlined in the table above.
2. Reagent Handling and Reaction Assembly:

e 2.1 Under an inert atmosphere (e.g., nitrogen or argon), add the catalyst, ligand, and base to
the reaction flask.

e 2.2 In the fume hood, carefully measure and add the appropriate solvent(s) to the reaction
flask.

e 2.3 Using a calibrated syringe or pipette, measure the required amount of 2-Bromo-6-
fluoropyridine and add it to the reaction mixture.

e 2.4 Add the other coupling partner to the reaction mixture.

o 2.5 Seal the reaction vessel and commence stirring and heating as required by the specific
protocol.

3. Work-up and Purification:
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3.1 After the reaction is complete, cool the mixture to room temperature.

3.2 Quench the reaction carefully, being mindful of any potential exothermic processes.

3.3 Perform the extraction and washing steps as per the experimental procedure, collecting
all aqueous and organic waste in separate, labeled containers.

» 3.4 Concentrate the organic phase using a rotary evaporator within the fume hood.

» 3.5 Purify the crude product using an appropriate technique (e.g., column chromatography,
distillation, or recrystallization).

4. Decontamination and Disposal:

e 4.1 Thoroughly decontaminate all glassware and equipment that came into contact with 2-
Bromo-6-fluoropyridine.

e 4.2 Segregate all waste (liquid and solid) into appropriately labeled hazardous waste
containers.

o 4.3 Dispose of all waste through an approved waste disposal plant in accordance with
institutional and local regulations.[1][6]

e 4.4 Remove PPE and wash hands thoroughly.

By adhering to these safety protocols and operational procedures, researchers can minimize
risks and ensure a safe laboratory environment when working with 2-Bromo-6-fluoropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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